2-Hydroxyethyl prop-2-en-1-yl carbonate

• CAS No.: 5331-55-5
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: 2-hydroxyethyl prop-2-enyl carbonate
• InChI: InChI=1S/C6H10O4/c1-2-4-9-6(8)10-5-3-7/h2,7H,1,3-5H2
• InChI Key: RHZWMHZZJLEPBC-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)OCCO

Description

2-Hydroxyethyl prop-2-en-1-yl carbonate is a carbonate ester characterized by a hydroxyethyl (-CH₂CH₂OH) group and a propenyl (allyl, CH₂=CHCH₂-) moiety. This structure combines the reactivity of the allyl group with the polarity of the hydroxyethyl substituent, making it a versatile intermediate in organic synthesis and polymer chemistry. Carbonates of this type are often employed in crosslinking reactions, controlled-release systems, and as monomers for functional polymers due to their dual reactivity (radical polymerization via the allyl group and hydrolysis susceptibility of the carbonate linkage) .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-hydroxyethyl prop-2-en-1-yl carbonate with structurally or functionally related compounds:

Compound Name	Key Functional Groups	Structure Highlights	Applications/Reactivity	Reference
2-Hydroxyethyl prop-2-en-1-yl carbonate	Carbonate, hydroxyethyl, allyl	Combines polar (hydroxyethyl) and reactive (allyl) groups	Polymer crosslinking, intermediate in β-lactone synthesis, controlled-release matrices
2-Hydroxyethyl methacrylate (HEMA)	Methacrylate, hydroxyethyl	Methacrylate ester with hydroxyethyl	Dental resins, hydrogels (induces polymer coiling, reduces ionization in aqueous media)
Diallyl 2,2'-oxydiethyl dicarbonate	Dicarbonate, allyl, ether	Two allyl groups linked via ether-carbonate chains	High-temperature polymer precursors, crosslinking agents
Ethyl 5-[(ethoxycarbonyl)oxy]-5,5-diphenylpent-2-ynoate	Carbonate, ethoxycarbonyl, alkyne	Bulky diphenyl and alkyne substituents	Intermediate in β,γ-unsaturated β-lactone synthesis

2-Hydroxyethyl Prop-2-en-1-yl Carbonate

• Reactivity : The allyl group enables radical-initiated polymerization, while the carbonate linkage is susceptible to hydrolysis under basic conditions. The hydroxyethyl group enhances solubility in polar solvents.
• Applications: Potential use in photoresists, biodegradable polymers, and drug delivery systems due to tunable degradation kinetics .

2-Hydroxyethyl Methacrylate (HEMA)

• Reactivity : The methacrylate group undergoes rapid radical polymerization, but the hydroxyethyl group promotes hydrogen bonding, leading to tightly coiled polymer conformations in aqueous solutions .
• Applications : Dental composites, contact lenses, and hydrogels. Unlike the target carbonate, HEMA’s ester group is less prone to hydrolysis, favoring long-term stability .

Diallyl 2,2'-oxydiethyl Dicarbonate

• Reactivity : Dual allyl groups facilitate crosslinking in polymers, while the ether linkage enhances thermal stability.
• Applications : High-performance adhesives and coatings requiring thermal resistance .

Ethyl 5-[(ethoxycarbonyl)oxy]-5,5-diphenylpent-2-ynoate

• Reactivity: The alkyne and bulky diphenyl groups restrict reactivity to specific catalytic conditions (e.g., Sonogashira coupling).
• Applications : Specialized intermediates in heterocyclic synthesis, contrasting with the broader utility of the target compound .

Key Differentiators

• Hydrolysis Sensitivity : The target carbonate degrades faster than HEMA’s methacrylate ester but slower than alkyne-containing carbonates due to steric and electronic effects.

Q & A

Q. What are the recommended synthetic routes for 2-Hydroxyethyl prop-2-en-1-yl carbonate, and how can reaction conditions be optimized for high purity?

A common method involves the transesterification of ethylene carbonate with prop-2-en-1-ol (allyl alcohol) in the presence of a catalyst such as lipase or a metal alkoxide. Optimization includes controlling stoichiometric ratios (e.g., slight excess of ethylene carbonate), temperature (40–60°C), and solvent polarity to minimize side reactions like hydrolysis. Purity can be enhanced via vacuum distillation or column chromatography, with progress monitored by thin-layer chromatography (TLC) .

Q. Which spectroscopic techniques are most effective for characterizing 2-Hydroxyethyl prop-2-en-1-yl carbonate, and how should peak assignments be approached?

• ¹H/¹³C NMR : The allyl group (prop-2-en-1-yl) shows characteristic doublets for vinyl protons (~5–6 ppm) and carbons (~115–130 ppm). The hydroxyethyl group’s protons resonate near 3.6–4.2 ppm (split into multiplets due to coupling), while carbonate carbonyl carbons appear at ~155 ppm.
• IR : The carbonyl stretch (C=O) of the carbonate ester is observed at ~1750 cm⁻¹.
  Use ¹³C-APT NMR to distinguish primary (hydroxyethyl CH₂), tertiary (carbonate oxygen-bound carbons), and quaternary carbons, as demonstrated in similar compounds .

Q. What safety precautions should be observed during handling and storage of 2-Hydroxyethyl prop-2-en-1-yl carbonate?

While specific toxicity data may be limited, general precautions for reactive esters apply:

• Use fume hoods to avoid inhalation (P261).
• Wear nitrile gloves and eye protection (P262).
• Store in airtight containers under inert gas (N₂/Ar) to prevent moisture-induced hydrolysis .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the electronic structure and reactivity of 2-Hydroxyethyl prop-2-en-1-yl carbonate?

DFT calculations (e.g., using B3LYP/6-31G*) can model the compound’s HOMO-LUMO gaps, charge distribution, and bond dissociation energies. Key steps:

Optimize geometry using gradient-corrected functionals.

Calculate correlation energy via the Colle-Salvetti formula to assess stabilization effects.

Compare theoretical vibrational spectra (IR) with experimental data to validate the model .

Q. What methodologies resolve contradictions in copolymerization reactivity ratios for 2-Hydroxyethyl prop-2-en-1-yl carbonate with acrylic monomers?

• Experimental : Use radical copolymerization (AIBN initiator) under controlled temperatures. Determine reactivity ratios (r₁, r₂) via the Fineman-Ross or Kelen-Tüdős methods.
• Theoretical : Apply Monte Carlo simulations to analyze sequence distribution and validate against NMR/FTIR data. Non-ideal, non-azeotropic behavior (as seen in similar monomers) suggests statistical copolymer formation .

Q. How can SHELXT/SHELXL determine the crystal structure of 2-Hydroxyethyl prop-2-en-1-yl carbonate, and what challenges arise during refinement?

• Data Collection : Use single-crystal X-ray diffraction (Mo-Kα radiation).
• Structure Solution : SHELXT automates space-group determination via intensity statistics. For refinement in SHELXL:
  • Address disorder in the allyl group using PART instructions.
  • Apply restraints for bond lengths/angles if thermal motion is high.
  • Validate with R1/wR2 residuals (< 0.05) and check for omitted solvent molecules .

Q. What experimental design considerations are critical for studying hydrolytic stability under varying pH?

• Design : Prepare buffered solutions (pH 2–12) and monitor degradation via HPLC or ¹H NMR.
• Kinetics : Fit data to pseudo-first-order models. Activation energy (Eₐ) can be derived from Arrhenius plots.
• Control : Exclude light/oxygen and maintain constant temperature (±0.1°C). Conflicting data may arise from autocatalysis by hydroxyethyl byproducts; use scavengers (e.g., hydroquinone) to suppress side reactions .

Q. How can discrepancies between DFT and XRD bond lengths be systematically analyzed?

• Error Sources : Compare thermal ellipsoids (XRD) with DFT’s static lattice approximation.
• Method : Apply Grimme’s D3 dispersion correction in DFT to account for van der Waals interactions.
• Validation : Use high-resolution XRD data (≤ 0.8 Å) and refine anisotropic displacement parameters in SHELXL .

Methodological Notes

• Data Interpretation : For conflicting NMR assignments, use 2D techniques (HSQC, HMBC) to resolve overlapping signals .
• Polymerization Studies : Time-resolved FTIR or DSC can track real-time conversion and glass transition (Tg) changes .
• Safety Compliance : Align handling protocols with GHS/CLP regulations, even if hazards are unclassified .